Cas no 3336-58-1 (ammonium trifluoroacetate)

• Product Name: ammonium trifluoroacetate
• CAS No: 3336-58-1
• MF: C₂H₄F₃NO₂
• MW: 131.053871154785
• MDL: MFCD00012615
• CID: 44049
• PubChem ID: 24854342
• Update Time: 2025-04-18

ammonium trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• ammonium trifluoroacetate
• AMMONIUM TRIFLUORACETATE
• TRIFLUOROACETIC ACID AMMONIUM SALT
• Acetic acid, trifluoro-, ammonium salt
• azanium,2,2,2-trifluoroacetate
• ammonium trifluoroacetate salt
• trifluoroacetate ammonium salt
• 3336-58-1
• SCHEMBL1951454
• NSC-148335
• amine-trifluoroacetic acid
• azane;2,2,2-trifluoroacetic acid
• YKAYTEWKZUOACN-UHFFFAOYSA-N
• AKOS007930672
• 2,2,2-trifluoroacetic acid, ammonia salt
• D94728
• A821747
• ammonia; 2,2,2-trifluoroacetic acid
• AS-58618
• azane; 2,2,2-tris(fluoranyl)ethanoic acid
• Ammonium trifluoroacetate, 98%
• NSC148335
• trifluoroacetic acid amine
• HY-W105853

• MDL： MFCD00012615
• Inchi： 1S/C2HF3O2.H3N/c3-2(4,5)1(6)7;/h(H,6,7);1H3
• InChI Key： YCNIBOIOWCTRCL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.N

Computed Properties

• Exact Mass: 131.01900
• Monoisotopic Mass: 131.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.3887 (estimate)
• Melting Point: 123-125 °C (lit.)
• Boiling Point: 72.2 °C at 760 mmHg
• Flash Point: 49.9 °C
• Solubility: H2O: 0.1 g/mL at 25 °C, clear, colorless
• Water Partition Coefficient: Soluble in Water.
• PSA: 40.54000
• LogP: 0.95720
• Sensitiveness: Hygroscopic
• Solubility: Soluble

ammonium trifluoroacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P280-P304+P340+P312-P305+P351+P338-P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids